Cas no 119061-08-4 (4H-1-Benzopyran-4-one,2,3-dihydro-8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-5,7-dimethoxy-2-phenyl-,(2S)-)

• Product name: 4H-1-Benzopyran-4-one,2,3-dihydro-8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-5,7-dimethoxy-2-phenyl-,(2S)-
• CAS No: 119061-08-4
• MF: C₂₂H₂₄O₅
• MW: 368.42296
• CID: 196632
• PubChem ID: 15714488

4H-1-Benzopyran-4-one,2,3-dihydro-8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-5,7-dimethoxy-2-phenyl-,(2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-8-[(1E)-3-hydroxy-3-methyl-1-buten-1-yl]-5,7-dimethoxy-2-phenyl-,(2S)-
• 4H-1-Benzopyran-4-one,2,3-dihydro-8-(3-hydroxy-3-methyl-1-butenyl)-5,7-dimethoxy-2-phenyl-, [S-(E)]-
• 4H-1-Benzopyran-4-one,2,3-dihydro-8-[(1E)-3-hydroxy-3-methyl-1-butenyl]-5,7-dimethoxy-2-phenyl-,(2S)- (9CI)
• Quercetol C
• (2S)-8-[(E)-3-Hydroxy-3-methylbut-1-enyl]-5,7-dimethoxy-2-phenyl-2,3-dihydrochromen-4-one
• AKOS040736195
• 119061-08-4
• DTXSID401347637

• Inchi： InChI=1S/C22H24O5/c1-22(2,24)11-10-15-18(25-3)13-19(26-4)20-16(23)12-17(27-21(15)20)14-8-6-5-7-9-14/h5-11,13,17,24H,12H2,1-4H3/b11-10+/t17-/m0/s1
• InChI Key： DKYFESWWIPJYTA-DVQDXYAYSA-N
• SMILES： COC1=CC(OC)=C2C(C[C@H](OC2=C1/C=C/C(O)(C)C)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 368.16242
• Monoisotopic Mass: 368.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99